Cas no 1062609-99-7 ((S)-(+)-O-Desmethyl Venlafaxine-d)

• Product Name: (S)-(+)-O-Desmethyl Venlafaxine-d
• CAS No: 1062609-99-7
• MF: C₁₆H₁₉D₆NO₂
• MW: 269.412
• CID: 1080081
• PubChem ID: 59807274
• Update Time: 2024-11-03

(S)-(+)-O-Desmethyl Venlafaxine-d Chemical and Physical Properties

Names and Identifiers

• S-(+)-O-DesMethyl-Venlafaxine-d6
• (S)-Desmethyl Venlafaxine D6
• (S)-(+)-O-Desmethyl Venlafaxine-d
• S-(+)-O-Desmethyl Venlafaxine-D6
• (S)-(+)-4-[2-(Dimethylamino)-1-(1-hydroxycyclo-hexyl)ethyl]phenol-d6; 4-[(1S)-2-(Dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]phenol-d6; (+)-O-Desmethylvenlafaxine-d6; (S)-(+)-O-Desmethylvenlafaxine-d6; (S)-O-Desmethylvenlafaxine-D6 (N,N-di(methyl-D3))
• SCHEMBL14065821
• 1ST178161D6
• 4-[(1S)-2-[bis(trideuteriomethyl)amino]-1-(1-hydroxycyclohexyl)ethyl]phenol
• HY-B0602S1
• (S)-(+)-O-Desmethyl Venlafaxine D6
• CS-0131892
• 1062609-99-7
• ARD178161D6

• Inchi： InChI=1S/C16H25NO2/c1-17(2)12-15(13-6-8-14(18)9-7-13)16(19)10-4-3-5-11-16/h6-9,15,18-19H,3-5,10-12H2,1-2H3/t15-/m1/s1/i1D3,2D3
• InChI Key： KYYIDSXMWOZKMP-MSPWYDFVSA-N
• SMILES： CN(C)CC(C1=CC=C(C=C1)O)C2(CCCCC2)O

Computed Properties

• Exact Mass: 269.226189516g/mol
• Monoisotopic Mass: 269.226189516g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.7Ų